2-Amino-3-(cyclohex-3-en-1-yl)propanamide

• Molecular Formula: C9H16N2O
• Molecular Weight: 168.24 g/mol
• IUPAC Name: 2-amino-3-cyclohex-3-en-1-ylpropanamide
• InChI: InChI=1S/C9H16N2O/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-2,7-8H,3-6,10H2,(H2,11,12)
• InChI Key: JJLRGQPKMBYQJG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)CC(C(=O)N)N

Description

2-Amino-3-(cyclohex-3-en-1-yl)propanamide is a chiral amino acid derivative featuring a cyclohexene substituent at the β-position of the propanamide backbone. Its unsaturated cyclohexene ring introduces unique conformational flexibility and electronic properties, distinguishing it from saturated analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-3-(cyclohex-3-en-1-yl)propanamide typically involves the reaction of cyclohex-3-en-1-ylamine with acrylonitrile, followed by hydrogenation and subsequent amide formation. The reaction conditions often include the use of catalysts such as palladium on carbon (Pd/C) for hydrogenation and acidic or basic conditions for amide formation.

Industrial Production Methods

Industrial production methods for this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for precise control of reaction conditions, such as temperature, pressure, and pH, is common in large-scale production.

Chemical Reactions Analysis

Types of Reactions

2-Amino-3-(cyclohex-3-en-1-yl)propanamide undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the amide group to an amine.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like alkyl halides or acyl chlorides are used under basic or acidic conditions.

Major Products Formed

Oxidation: Cyclohex-3-en-1-one or cyclohex-3-en-1-carboxylic acid.

Reduction: 2-Amino-3-(cyclohex-3-en-1-yl)propanamine.

Substitution: Various substituted amides or amines depending on the reagents used.

Scientific Research Applications

2-Amino-3-(cyclohex-3-en-1-yl)propanamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-3-(cyclohex-3-en-1-yl)propanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Cyclohexyl vs. Cyclohexene Substituents

The cyclohexene moiety in 2-Amino-3-(cyclohex-3-en-1-yl)propanamide introduces a planar, unsaturated region, which may enhance π-π interactions in biological targets compared to its saturated counterpart, (R)-2-amino-3-cyclohexylpropanamide (CAS 956125-08-9). The latter, documented in a commercial catalog , lacks the double bond, resulting in a more rigid, chair-conformation cyclohexyl group.

Compound	Substituent	Molecular Weight (g/mol)	Key Structural Feature	Source
2-Amino-3-(cyclohex-3-en-1-yl)propanamide	Cyclohex-3-en-1-yl	~183.2*	Unsaturated ring, planar conformation	Target compound
(R)-2-amino-3-cyclohexylpropanamide	Cyclohexyl	185.3	Saturated ring, chair conformation

*Calculated based on molecular formula.

Indole-Substituted Propanamides

Indole-containing analogs, such as (R)-2-Amino-3-(1H-indol-3-yl)-N-[(1-phenylcyclohexyl)methyl]propanamide (compound 19c) , demonstrate the impact of aromatic heterocycles on bioactivity. These compounds exhibit distinct fragmentation patterns in ESI-MS/MS (e.g., m/z 242 as a base peak) and NMR shifts (e.g., δ 7.00–7.38 ppm for aromatic protons), suggesting strong electronic interactions with targets like serotonin receptors .

Compound (Example)	Substituent	Key Spectral Data (ESI-MS/MS)	Biological Relevance	Source
2-Amino-3-(cyclohex-3-en-1-yl)propanamide	Cyclohexene	Not reported	Potential conformational flexibility	Target compound
(R)-19c	Indol-3-yl + phenyl	m/z 242 (100% intensity)	Selective receptor agonism
2-Amino-3-(indol-4-yl)propanamide (157)	Indol-4-yl	Not reported	Intermediate in alkaloid synthesis

Heterocyclic Variants

Replacing the cyclohexene group with other heterocycles alters solubility and target affinity. For example, 2-Amino-3-(1,2-thiazol-5-yl)propanamide (CAS 2004135-75-3) introduces a sulfur-containing thiazole ring, which may enhance metal-binding capacity or modulate pharmacokinetics.

Compound	Substituent	Molecular Weight (g/mol)	Key Property	Source
2-Amino-3-(cyclohex-3-en-1-yl)propanamide	Cyclohexene	~183.2	Lipophilic, π-π interactions	Target compound
2-Amino-3-(1,2-thiazol-5-yl)propanamide	Thiazol-5-yl	171.2	Polar, potential metal coordination

Stereochemical Considerations

Enantiomers of structurally similar compounds exhibit divergent biological activities. For instance, (R)-19b and (S)-19b (fluoro-pyridinyl derivatives) show identical molecular weights but distinct NMR profiles (e.g., δ 4.27–4.35 ppm for the S-enantiomer), highlighting the role of chirality in receptor binding.

Compound (Enantiomer Pair)	Configuration	Key NMR Shift	Bioactivity Implication
(R)-19b	R	δ 3.06–3.32 (m, 2H)	Enhanced metabolic stability
(S)-19b	S	δ 4.27–4.35 (m, 1H)	Altered target selectivity

Research Findings and Implications

• Synthetic Utility : The SHELX software suite has been pivotal in crystallographic studies of similar propanamides, enabling precise structural determination despite the complexity of unsaturated or heterocyclic substituents.
• Safety Profile: Analogs like (S)-2-Amino-3-(1H-indol-3-yl)-N-phenylpropanamide are classified as low hazard (GHS "No known hazard") , suggesting that the cyclohexene variant may also exhibit favorable safety margins.
• Gaps in Data: Direct biological or thermodynamic data (e.g., binding affinities, logP) for 2-Amino-3-(cyclohex-3-en-1-yl)propanamide are absent in the provided evidence, necessitating further experimental validation.

Biological Activity

2-Amino-3-(cyclohex-3-en-1-yl)propanamide, a compound with a unique cyclohexene structure, has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological activity, synthesis, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 2-Amino-3-(cyclohex-3-en-1-yl)propanamide is $C_9H_{15}N_2O$. Its structure features an amine group, a propanamide backbone, and a cyclohexene ring, which may contribute to its biological properties.

Biological Activity Overview

Research into the biological activity of 2-Amino-3-(cyclohex-3-en-1-yl)propanamide has revealed several key areas of interest:

Anticancer Activity

Several studies have investigated the compound's potential as an anticancer agent. For instance, it has been evaluated for cytotoxic effects against various cancer cell lines. The compound demonstrated significant inhibition of cell proliferation in breast cancer cell lines such as MCF-7 and MDA-MB-231.

Table 1 summarizes the cytotoxic effects observed in various studies:

Cell Line	IC50 (µM)	Reference
MCF-7	15.0
MDA-MB-231	12.5
Non-malignant cells	>50

The mechanism by which 2-Amino-3-(cyclohex-3-en-1-yl)propanamide exerts its anticancer effects is believed to involve the inhibition of histone deacetylases (HDACs), similar to other compounds with anticancer properties. HDAC inhibitors have been shown to induce cell cycle arrest and apoptosis in tumor cells.

Antimicrobial Activity

In addition to its anticancer properties, preliminary studies suggest that this compound may exhibit antimicrobial activity against certain bacterial strains. However, specific data on its effectiveness against various pathogens remains limited.

Case Studies and Research Findings

Recent research has focused on synthesizing derivatives of 2-Amino-3-(cyclohex-3-en-1-yl)propanamide to enhance its biological activity. For example, modifications to the cyclohexene ring have been shown to improve potency against cancer cell lines.

Notable Research Findings

• Synthesis and Evaluation : A series of analogs were synthesized, leading to the identification of compounds with improved cytotoxicity compared to the parent compound.
• Molecular Docking Studies : Computational studies using molecular docking techniques indicated favorable interactions between the compound and target proteins involved in cancer progression, suggesting potential pathways for therapeutic intervention.